CTx-0152960
Overview
Description
CTx-0152960 is a protein kinase inhibitor . It is also known as 2-((5-chloro-2-((4-morpholinophenyl)amino)pyrimidin-4-yl)amino)-N-methylbenzamide .
Synthesis Analysis
This compound was prepared using a hybrid flow and microwave approach . The use of flow chemistry approaches avoided the need for Boc-protection of piperidine in the key S N Ar coupling with 1-fluoro-4-nitrobenzene . Microwave coupling of 4-morphilinoaniline 8 and 4-(piperazine-1-yl)aniline 9 with 2-(2,5-dichloropyrimidine-4-ylamino)-N-methylbenzamide 10, proved to be the most efficacious route to the target analogues .Molecular Structure Analysis
The molecular structure of this compound is C22H23ClN6O2.Chemical Reactions Analysis
The key chemical reaction in the synthesis of this compound involves a S N Ar coupling with 1-fluoro-4-nitrobenzene . This reaction was facilitated by the use of flow chemistry approaches .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of CTx-0152960 involves the reaction of two starting materials, 2,4-dichloro-5-nitropyrimidine and 2-(2,6-dioxopiperidin-3-yl)-1H-benzo[d]imidazole, followed by several reaction steps to form the final product.", "Starting Materials": [ "2,4-dichloro-5-nitropyrimidine", "2-(2,6-dioxopiperidin-3-yl)-1H-benzo[d]imidazole" ], "Reaction": [ "Step 1: 2,4-dichloro-5-nitropyrimidine is reacted with sodium hydride in DMF to form the corresponding anion.", "Step 2: The anion is then reacted with 2-(2,6-dioxopiperidin-3-yl)-1H-benzo[d]imidazole in DMF to form the intermediate product.", "Step 3: The intermediate product is then treated with sodium methoxide in methanol to form the final product, CTx-0152960." ] } | |
| 1042432-58-5 | |
Molecular Formula |
C22H23ClN6O2 |
Molecular Weight |
438.9 |
Purity |
95 |
Origin of Product |
United States |
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